Cas no 852619-28-4 (1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone)

1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone structure

852619-28-4 structure

Product Name:1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone

CAS No:852619-28-4

MF:C₆H₅BrO₃S

MW:237.071099996567

MDL:MFCD05864647

CID:717173

PubChem ID:52911197

Update Time:2024-10-26

1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(5-bromo-2-thienyl)-2,2-dihydroxy-
- 1-(5-bromo-thiophen-2-yl)-2,2-dihydroxyethanone
- 5-Bromo-2-thiopheneglyoxal hydrate
- 1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone
- 1-(5-Bromo-2-thienyl)-2,2-dihydroxyethanone (ACI)
- (5-Bromothien-2-yl)glyoxal monohydrate
- FS-3022
- DTXSID30680556
- CS-0188451
- 852619-28-4
- SCHEMBL4985274
- 1-(5-Bromothiophen-2-yl)-2 pound not2-dihydroxyethanone
- AKOS015919926
- HURJBJVXFHMXNU-UHFFFAOYSA-N
- 1-(5-bromothiophen-2-yl)-2,2-dihydroxyethan-1-one
- DS-0016
- MDL： MFCD05864647
- Inchi： 1S/C6H5BrO3S/c7-4-2-1-3(11-4)5(8)6(9)10/h1-2,6,9-10H
- InChI Key： HURJBJVXFHMXNU-UHFFFAOYSA-N
- SMILES： O=C(C(O)O)C1=CC=C(Br)S1

Computed Properties

Exact Mass: 235.91400
Monoisotopic Mass: 235.914
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.8A^2
XLogP3: 1.4

Experimental Properties

Density: 1.942
Boiling Point: 364.2°C at 760 mmHg
Flash Point: 174.1°C
Refractive Index: 1.666
PSA: 85.77000
LogP: 1.00400

1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	077724-250mg	5-Bromo-2-thiopheneglyoxal hydrate	852619-28-4	95%	250mg	￡128.00	2022-03-01
Fluorochem	077724-1g	5-Bromo-2-thiopheneglyoxal hydrate	852619-28-4	95%	1g	￡319.00	2022-03-01
Fluorochem	077724-5g	5-Bromo-2-thiopheneglyoxal hydrate	852619-28-4	95%	5g	￡956.00	2022-03-01
TRC	B994008-100mg	1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone	852619-28-4		100mg	$ 50.00	2022-06-06
TRC	B994008-500mg	1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone	852619-28-4		500mg	$ 135.00	2022-06-06
TRC	B994008-1g	1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone	852619-28-4		1g	$ 230.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B846930-1g	1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone	852619-28-4	95%	1g	374.00	2021-05-17
Matrix Scientific	071652-1g	5-Bromo-2-thiopheneglyoxal hydrate, 95+%	852619-28-4	95+%	1g	$231.00	2023-09-05
Matrix Scientific	071652-5g	5-Bromo-2-thiopheneglyoxal hydrate, 95+%	852619-28-4	95+%	5g	$599.00	2023-09-05
Matrix Scientific	071652-10g	5-Bromo-2-thiopheneglyoxal hydrate, 95+%	852619-28-4	95+%	10g	$857.00	2023-09-05

1-(5-Bromothiophen-2-yl)-2,2-dihydroxyethanone Production Method

Production Method 1

5370-25-2

852619-28-4

Reaction Conditions

1.1 Catalysts: Sodium bromide Solvents: Dimethyl sulfoxide ; rt → 85 °C
1.2 Reagents: Sulfuric acid Solvents: Water ; 5 - 7 min, 110 - 115 °C
1.3 Reagents: Water ; 5 min, reflux

Reference

Synthesis and X-ray Characterization of Alkali Metal 2-Acyl-1,1,3,3-tetracyanopropenides

Karpov, Sergey V.; Grigor'ev, Arthur A.; Kayukov, Yakov S.; Karpova, Irina V.; Nasakin, Oleg E.; et al, Journal of Organic Chemistry, 2016, 81(15), 6402-6408

Production Method 2

5370-25-2

852619-28-4

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Hydrogen bromide

Reference

The synthesis and ring opening of 3-aroyl(heteroaroyl)-1,2-dicyanocyclopropane-1,2-dicarboxylates

Karpov, Sergey V.; Kayukov, Yakov S.; Grigorev, Arthur A.; Tafeenko, Victor A., Tetrahedron Letters, 2015, 56(13), 1732-1734

Production Method 3

5370-25-2

852619-28-4

21175-51-9

Reaction Conditions

1.1 Reagents: Selenium dioxide , Water Solvents: 1,4-Dioxane ; 5 h, 80 °C

Reference

Substrate-Controlled Three-Component Synthesis of Diverse Fused Heterocycles

Peshkov, Anatoly A.; Gapanenok, Diana; Puzyk, Aleksandra; Amire, Niyaz; Novikov, Alexander S. ; et al, Journal of Organic Chemistry, 2023, 88(15), 10508-10524